Cas no 104783-28-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI))
104783-28-0 structure
Product Name:1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI)
CAS No:104783-28-0
MF:C13H17Cl3N5O5
MW:429.663579702377
CID:207614
PubChem ID:135625315
Update Time:2025-04-19
1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI)
- 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichlor...
- 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-(3,3,3-trichloro-2-hydroxypropyl)-3H-purin-9-ium-6-one
- 7-(3-trichloro-2-hydroxypropane)deoxyguanosine
- 2'-deoxy-7-(3,3,3-trichloro-2-hydroxypropyl)guanosine
- Tchpdg
- 2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-(3,3,3-trichloro-2-hydroxypropyl)-1H-purin-9-ium-6-one
- 9-(2-Deoxypentofuranosyl)-6-hydroxy-2-imino-7-(3,3,3-trichloro-2-hydroxypropyl)-3,9-dihydro-2H-purin-7-ium
- 104783-28-0
- DTXSID00909206
-
- Inchi: 1S/C13H16Cl3N5O5/c14-13(15,16)7(24)2-20-4-21(8-1-5(23)6(3-22)26-8)10-9(20)11(25)19-12(17)18-10/h4-8,22-24H,1-3H2,(H2-,17,18,19,25)/p+1/t5-,6+,7?,8+/m0/s1
- InChI Key: NLOJBBJLQMQLLJ-CZLDRYSHSA-O
- SMILES: ClC(C(CN1C2C(NC(N)=NC=2[N+](=C1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)O)(Cl)Cl
Computed Properties
- Exact Mass: 428.02981
- Monoisotopic Mass: 428.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 1
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 146.21
- LogP: -0.69150
1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
104783-28-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo-7-(3,3,3-trichloro-2-hydroxypropyl)-(9CI)) Related Products
- 28074-91-1(1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-7-methyl-6-oxo- (9CI))
- 20244-86-4(7-METHYLGUANOSINE)
- 113793-57-0(1H-Purinium,2-amino-7-(2-chloroethyl-2,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))
- 24613-04-5(Guanosine-8-t (8CI,9CI))
- 104764-31-0(1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI))
- 113793-53-6(1H-Purinium,2-amino-7-(2-bromoethyl-1,2-d2)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))
- 104783-29-1(1H-Purinium,2-amino-7-(3-chloro-2-hydroxypropyl)-9-(2-deoxy-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-oxo- (9CI))
- 100550-99-0(1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))
- 26624-46-4(1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI))
- 68267-14-1(Guanosine, monohydrochloride)
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